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Compound of Interest

Compound Name: Npc 17731

Cat. No.: B1679997

For Researchers, Scientists, and Drug Development Professionals

Introduction

NPC 17731 is a potent and selective non-peptide antagonist of the bradykinin B2 receptor.
Bradykinin, a potent vasodilator, plays a crucial role in inflammatory responses, partly by
increasing vascular permeability. This increase in permeability allows for the extravasation of
plasma and inflammatory cells into surrounding tissues. By blocking the bradykinin B2 receptor,
NPC 17731 can effectively inhibit bradykinin-induced increases in vascular permeability,
making it a valuable tool for studying inflammatory processes and for the development of novel
anti-inflammatory therapeutics.

These application notes provide a summary of the quantitative data on NPC 17731's efficacy,
detailed protocols for its use in vascular permeability studies, and a visual representation of its
mechanism of action.

Data Presentation

The inhibitory effects of NPC 17731 on bradykinin-induced and antigen-induced microvascular
leakage have been quantified in preclinical studies. The following tables summarize the key
findings.

Table 1: Inhibitory Effect of NPC 17731 on Bradykinin-Induced Microvascular Leakage in
Guinea Pig Airways
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Parameter Value Species/Model Reference

IDso 4.2 pug/kg (i.v.) Guinea Pig [1]

IDso (Median Inhibitory Dose) is the dose of NPC 17731 required to inhibit the bradykinin-
induced microvascular leakage by 50%.

Table 2: Effect of NPC 17731 on Antigen-Induced Airway Microvascular Leakage in Sensitized

Guinea Pigs
Effect on
Treatment Dose (i.v.) Microvascular  Significance Reference
Leakage
Significant
NPC 17731 100 pg/ky _ p < 0.05 [1]
reduction

Signaling Pathway

NPC 17731 exerts its effect by competitively blocking the bradykinin B2 receptor, a G-protein
coupled receptor (GPCR). Activation of the B2 receptor by bradykinin initiates a signaling
cascade that leads to increased vascular permeability. The diagram below illustrates this
pathway and the inhibitory action of NPC 17731.
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Mechanism of NPC 17731 in Inhibiting Bradykinin-Induced Vascular Permeability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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